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Compound of Interest

Compound Name: PAF C-18:1

Cat. No.: B8101319 Get Quote

For researchers and drug development professionals, the proper disposal of chemical reagents

is a critical component of laboratory safety and environmental responsibility. Platelet-Activating

Factor (PAF) C-18:1, a naturally occurring phospholipid involved in inflammatory responses,

requires careful handling and disposal due to its formulation in a flammable solvent and its

potential for environmental impact.[1][2][3] This guide provides essential safety and logistical

information for the proper disposal of PAF C-18:1, ensuring the safety of laboratory personnel

and compliance with regulations.

Core Safety and Hazard Information
PAF C-18:1 is typically supplied as a solution in ethanol.[1][3] The primary hazards associated

with this product are therefore related to the solvent.

Key Hazards:

Flammability: The ethanol solvent is a highly flammable liquid and vapor.[1] Keep away from

heat, sparks, open flames, and hot surfaces. No smoking is permitted in handling areas.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Eye Irritation: Causes serious eye irritation.[1]

Environmental Hazard: It is classified as slightly hazardous for water.[1] Large quantities

should not be allowed to reach ground water, water courses, or sewage systems.[1]
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Quantitative Data on Hazards
The following table summarizes the key hazard classifications for PAF C-18:1 in its common

ethanol solution formulation.

Hazard
Classification

GHS Code Description Source

Flammable Liquids GHS02
Highly flammable

liquid and vapor
[1]

Eye Irritation GHS07
Causes serious eye

irritation
[1]

Water Hazard Class 1
Slightly hazardous for

water
[1]

Step-by-Step Disposal Procedures
The disposal of PAF C-18:1 must adhere to official regulations and should never be treated as

common household garbage.[1] The following is a general procedural workflow for the proper

disposal of this substance.
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PAF C-18:1 Disposal Workflow

Start: Unused or Waste
PAF C-18:1 Solution

Assess Waste Stream:
- Pure Product

- Contaminated Labware
- Aqueous Solution

Select Appropriate
Waste Container:
- Clearly Labeled

- Compatible Material
- Sealable Lid

Segregate Waste:
Keep away from incompatible

materials (e.g., oxidizers)

Temporary Storage:
- Well-ventilated area

- Away from ignition sources
- Follow institutional guidelines

Arrange for Professional Disposal:
Contact certified hazardous

waste disposal service

End: Proper Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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